6-chloro-2-N-n-propyl pyridine carboxamide

• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol
• IUPAC Name: 6-chloro-N-propylpyridine-2-carboxamide
• InChI: InChI=1S/C9H11ClN2O/c1-2-6-11-9(13)7-4-3-5-8(10)12-7/h3-5H,2,6H2,1H3,(H,11,13)
• InChI Key: YWCJGKJSWCUDHL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NC(=CC=C1)Cl

Description

6-chloro-2-N-n-propyl pyridine carboxamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-chloropicolinic acid (3 g) and thionyl chloride (50 ml) was refluxed for one hour. The excess thionyl chloride was evaporated in vacuo and dichloromethane added to the residual picolinoyl chloride. This solution was poured into an excess of n-propylamine in dichloromethane. The solution was then washed with water, dried over anhydrous magnesium sulphate and the dichloromethane evaporated to give 6-chloro-2-N-n-propyl pyridine carboxamide (3 g) as a yellow oil.